molecular formula C11H7NO5 B8785899 5-(4-Nitrophenoxy)furan-2-carbaldehyde CAS No. 62427-28-5

5-(4-Nitrophenoxy)furan-2-carbaldehyde

Cat. No.: B8785899
CAS No.: 62427-28-5
M. Wt: 233.18 g/mol
InChI Key: OEWNJEBZKMCENG-UHFFFAOYSA-N
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Description

5-(4-Nitrophenoxy)furan-2-carbaldehyde is a useful research compound. Its molecular formula is C11H7NO5 and its molecular weight is 233.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

62427-28-5

Molecular Formula

C11H7NO5

Molecular Weight

233.18 g/mol

IUPAC Name

5-(4-nitrophenoxy)furan-2-carbaldehyde

InChI

InChI=1S/C11H7NO5/c13-7-10-5-6-11(17-10)16-9-3-1-8(2-4-9)12(14)15/h1-7H

InChI Key

OEWNJEBZKMCENG-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1[N+](=O)[O-])OC2=CC=C(O2)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Nitrophenol (43.6 mg, 0.31 mmol) and 5-bromofurfural (50 mg, 0.28 mmol) were dissolved in dry DMF (10 ml), anhydrous K2CO3 (81 mg, 0.39 mmol) was added thereto and the resulting mixture was heated under nitrogen atmosphere at 80° C. for 5 hours. The solvent was then evaporated under reduced pressure and a mixture of water (40 ml) and ether (10 ml) was added. After separation of the phases the aqueous phase was extracted with ether (2×10 ml), the combined organic phase was dried over Na2SO4 and the organic solvents were evaporated under reduced pressure. The crude product was purified by silica gel flash chromatography to give 25 mg of pure 5-(4-nitro-phenoxy)-furan-2-carbaldehyde (38% yield).
Quantity
43.6 mg
Type
reactant
Reaction Step One
Quantity
50 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
81 mg
Type
reactant
Reaction Step Two

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